BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Nota-AE105: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nota-AE105

Cat. No.: B12388337

This document provides essential guidance on the proper disposal procedures for Nota-
AE105, ensuring the safety of laboratory personnel and compliance with regulatory standards.
The information is intended for researchers, scientists, and drug development professionals
who handle this substance in a laboratory setting.

I. Understanding Nota-AE105

Nota-AE105 is a peptide-based compound. In clinical research, it is often chelated with a
radionuclide, such as Gallium-68 (°8Ga), to form ¢8Ga-NOTA-AE105, a radiotracer used in
Positron Emission Tomography (PET) imaging for cancer diagnostics[1][2][3][4][5]. The
disposal procedures outlined here pertain to the non-radioactive form of Nota-AE105. For
disposal of the radiolabeled version, please consult your institution's radiation safety officer and
follow all applicable regulations for radioactive waste.

Il. Safety and Handling Precautions

According to the available safety data, Nota-AE105 is not considered a hazardous substance
under anticipated conditions of normal use. However, it is recommended to handle all
chemicals with caution. The following personal protective equipment (PPE) should be worn
when handling Nota-AE105:
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Protective Equipment Specification

Eye Protection Safety glasses or goggles

Hand Protection Chemical-resistant gloves (e.g., nitrile)
Body Protection Laboratory coat

Ensure adequate ventilation in the work area. In case of accidental release, soak up the
substance with an inert absorbent material.

lll. Chemical Waste Disposal Protocol

The primary principle for the disposal of Nota-AE105 is to adhere to all applicable local,
regional, and national/federal regulations. The generation of waste should be avoided or
minimized wherever possible. The following step-by-step process outlines the general
procedure for the disposal of Nota-AE105 waste.
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Step 1: Preparation

( Segregate Nota-AE105 waste from other chemical waste. )

Follow il i i for waste

Step 2: Collection

A\ 4

( Transfer waste into the designated container. j

(Use a designated, properly labeled, and leak-proof waste container. ) Avoid mixing with incompatible materials.

Step 3: Storage

[ Store the waste container in a cool, dry, and well-ventilated area. )

Step 4: Disposal
\ 4

Arrange for waste pickup by the institution's
Environmental Health and Safety (EHS) department.

'

( Complete all required waste disposal forms and documentation. )

(Ensure the storage area is secure and away from general laboratory Iraffic.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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